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Abstract

3,5-Dimethylhexanal, a branched-chain aliphatic aldehyde, has a history rooted in the
exploration of organic synthesis and its applications in the chemical industry. This technical
guide provides an in-depth overview of the discovery, synthesis, and known applications of this
compound. While its primary use appears to be within the fragrance and flavor sector, this
document also explores its physicochemical properties and the broader context of the
biological effects of related saturated aldehydes, providing a foundational resource for
researchers.

Introduction

3,5-Dimethylhexanal (CAS No. 19796-88-4) is a saturated fatty aldehyde with the molecular
formula C8H160.[1] Its structure, characterized by methyl groups at the 3 and 5 positions,
gives it distinct properties that have been of interest primarily in the field of aroma chemicals.
This guide will detail the available information on its initial synthesis, key experimental
protocols, and its place within the broader landscape of aliphatic aldehydes.

Discovery and History

The precise moment of discovery for 3,5-Dimethylhexanal is not definitively documented in a
singular, seminal publication. However, early explorations into the synthesis of aldehydes and
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organoborane chemistry likely led to its creation. Two publications from the late 1960s and
early 1970s are among the earliest cited references in relation to synthetic routes that could
produce such a compound.

A 1968 paper by S. Pucci et al. in Gazzetta Chimica Italiana and a 1970 paper by H.C. Brown
and G.W. Kabalka in the Journal of the American Chemical Society describe methods for the
synthesis of aldehydes from olefins.[2][3] While these papers do not focus exclusively on 3,5-
Dimethylhexanal, they lay the experimental groundwork for its synthesis. The work by Brown
and Kabalka, in particular, details a convenient new aldehyde synthesis via the hydroboration
of terminal olefins, a method applicable to the synthesis of 3,5-Dimethylhexanal.[3]

Physicochemical Properties

A summary of the key physicochemical properties of 3,5-Dimethylhexanal is presented in
Table 1. This data is essential for its handling, formulation, and for understanding its behavior in
various applications.

Property Value Reference
Molecular Formula C8H160 [1]
Molecular Weight 128.21 g/mol [1]
CAS Number 19796-88-4 [1]
Boiling Point 93-94 °C @ 80 Torr [4]
Topological Polar Surface Area  17.1 A2 [4]
XLogP3 2.3 [4]

H226 (Flammable liquid and
vapor), H315 (Causes skin
irritation), H319 (Causes
GHS Hazard Statements _ o [1]
serious eye irritation), H335
(May cause respiratory

irritation)

Table 1: Physicochemical Properties of 3,5-Dimethylhexanal
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Experimental Protocols

While the full experimental text from the earliest potential syntheses is not readily available, a
general procedure for the synthesis of aldehydes via hydroboration, as described by Brown
and Kabalka (1970), provides a likely method for the preparation of 3,5-Dimethylhexanal.

General Synthesis of Aldehydes via Hydroboration

The synthesis involves the reaction of a terminal olefin with a hydroborating agent, followed by
oxidation. For 3,5-Dimethylhexanal, the logical precursor would be 3,5-dimethyl-1-hexene.

Experimental Workflow: Aldehyde Synthesis via Hydroboration
Caption: General workflow for the synthesis of 3,5-Dimethylhexanal.
Protocol:

o Hydroboration: The olefin, 3,5-dimethyl-1-hexene, is reacted with a hydroborating agent such
as 9-borabicyclo[3.3.1]nonane (9-BBN) in an appropriate solvent (e.g., tetrahydrofuran)
under an inert atmosphere. The reaction mixture is typically stirred at room temperature for
several hours.

» Oxidation: The resulting organoborane intermediate is then oxidized using a mild oxidizing
agent like pyridinium chlorochromate (PCC) in a solvent such as dichloromethane. The
reaction is monitored for completion by techniques like thin-layer chromatography.

o Workup and Purification: The reaction mixture is worked up by filtration and removal of the
solvent. The crude product is then purified, typically by distillation under reduced pressure, to
yield 3,5-Dimethylhexanal.

Applications

The primary application of 3,5-Dimethylhexanal appears to be in the fragrance and flavor
industry.[5] While specific formulations are proprietary, branched-chain aldehydes are known
for contributing unique and potent aroma profiles. For instance, the structurally similar 3,5,5-
Trimethylhexanal is described as having a powerful aldehydic green note with a fresh, clean
impression, and is used to create floral-diffusive top-notes in lily and muguet, and freshness in
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mimosa or rose fragrances.[5] It is highly probable that 3,5-Dimethylhexanal is utilized for
similar effects, lending a fresh, green, or citrus-like character to perfumes and flavorings.

Branched-chain aldehydes are also recognized as important flavor compounds in a variety of
food products, where they can be formed through both enzymatic and non-enzymatic
pathways, such as the Strecker degradation of amino acids during heat treatment.[6] They are
often described as having malty or chocolate-like sensory profiles.[6]

Biological Effects and Metabolism

There is a lack of specific toxicological and metabolic data for 3,5-Dimethylhexanal in the
public domain. However, general information on saturated and branched-chain aldehydes can
provide context for its potential biological activity.

Saturated aliphatic aldehydes are known to be reactive molecules that can interact with
biological systems.[7] The metabolism of branched-chain aldehydes is a recognized pathway in
various organisms.[8] These aldehydes can be generated from the breakdown of branched-
chain amino acids like leucine, isoleucine, and valine.[8][9]

General Metabolic Pathway of Branched-Chain Amino Acids
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Caption: Simplified metabolic pathway of branched-chain amino acids.

The metabolism of exogenous aldehydes is a critical detoxification process. While no specific
signaling pathways have been identified for 3,5-Dimethylhexanal, it is known that aldehydes,
in general, can induce cellular stress responses.

Conclusion

3,5-Dimethylhexanal is a branched-chain aldehyde with a history intertwined with the
development of modern organic synthesis methods. While its discovery is not attributed to a
single event, early work in organoborane chemistry provided the means for its creation. Its
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primary application lies in the fragrance and flavor industry, where it likely contributes to fresh
and green aroma profiles. Further research into its specific biological activities and metabolic
fate would be beneficial for a more comprehensive understanding of this compound,
particularly for professionals in drug development and toxicology. The safety data for 3,5-
Dimethylhexanal indicates that it is a flammable liquid and an irritant to the skin, eyes, and
respiratory system, necessitating appropriate handling procedures.[1][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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